![molecular formula C10H15N5O2 B592720 4-Methoxymoxonidine CAS No. 75439-01-9](/img/structure/B592720.png)
4-Methoxymoxonidine
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Overview
Description
4-Methoxymoxonidine, also known as Moxonidine Impurity B, is a compound with the molecular formula C10H15N5O2 and a molecular weight of 237.26 . It is used for pharmaceutical analytical testing .
Chemical Reactions Analysis
While specific chemical reactions involving 4-Methoxymoxonidine are not available, general methods for analyzing chemical reactions include stoichiometric and constraint-based analysis of biochemical reaction networks , and electroanalytical tools .
Scientific Research Applications
Chromatographic Analysis
Moxonidine Impurity B is used in chromatographic analysis. A thin-layer chromatographic method has been developed and validated for the simultaneous determination of moxonidine and its four impurities .
Pharmaceutical Research
Moxonidine Impurity B is used in pharmaceutical research. It’s used for the preparation of moxonidine, an antihypertensive drug . The process for the preparation of moxonidine involves the use of Moxonidine Impurity B .
Drug Degradation Studies
Moxonidine Impurity B is used in drug degradation studies. A study was conducted to analyze the degradation kinetics of the antihypertensive drug moxonidine as a pure ingredient and in two different solid mixtures .
Biomedical Applications
Moxonidine, the parent compound of Moxonidine Impurity B, has been studied for its effects on serum Neuropeptide Y (NPY) levels in hypertensive individuals . It’s a centrally acting, anti-hypertensive medication that exerts additional metabolic properties .
Quality Control
Moxonidine Impurity B is used in quality control of pharmaceuticals. It’s used for the determination of moxonidine and its impurities by thin-layer chromatography .
Reference Standards
Moxonidine Impurity B is used as a reference standard for pharmaceutical analytical testing . The highest quality reference standards are essential for reliable results .
Future Directions
Mechanism of Action
Target of Action
Moxonidine Impurity B, also known as 4-Methoxymoxonidine, primarily targets the imidazoline receptor subtype 1 (I1) . This receptor subtype is found in both the rostral ventro-lateral pressor and ventromedial depressor areas of the medulla oblongata .
Mode of Action
As a selective agonist at the I1 receptor, 4-Methoxymoxonidine interacts with its targets by binding to the I1 receptor with high affinity . This binding leads to a decrease in sympathetic nervous system activity, and therefore, a decrease in blood pressure .
Biochemical Pathways
The interaction of 4-Methoxymoxonidine with the I1 receptor affects the sympathetic nervous system pathway. This results in a decrease in blood pressure . Moreover, it has been shown to have blood pressure-independent beneficial effects on the insulin resistance syndrome .
Pharmacokinetics
Moxonidine has a bioavailability of 88%, is metabolized in the liver (10-20%), and is excreted primarily through the kidneys (90%) .
properties
IUPAC Name |
N-(4,5-dihydro-1H-imidazol-2-yl)-4,6-dimethoxy-2-methylpyrimidin-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O2/c1-6-13-8(16-2)7(9(14-6)17-3)15-10-11-4-5-12-10/h4-5H2,1-3H3,(H2,11,12,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFOAVLDLJHAHLM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C(=N1)OC)NC2=NCCN2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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